Cas no 2703778-58-7 (7-methyl-5-oxa-2-azaspiro3.4octane hydrochloride)

• Product Name: 7-methyl-5-oxa-2-azaspiro3.4octane hydrochloride
• CAS No: 2703778-58-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5805681
• PubChem ID: 165945895
• Update Time: 2025-06-11

7-methyl-5-oxa-2-azaspiro3.4octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-30839414
• 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride
• 2703778-58-7
• AT39837
• 7-methyl-5-oxa-2-azaspiro3.4octane hydrochloride

• Inchi： 1S/C7H13NO.ClH/c1-6-2-7(9-3-6)4-8-5-7;/h6,8H,2-5H2,1H3;1H
• InChI Key： GPYMLUKQBLNIND-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C)CC21CNC2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-methyl-5-oxa-2-azaspiro3.4octane hydrochloride

Comprehensive Overview of 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride (CAS No. 2703778-58-7)

In the rapidly evolving field of pharmaceutical and chemical research, 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride (CAS No. 2703778-58-7) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique oxa-azaspiro framework, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular stability and bioavailability, which make it a promising candidate for further development.

The compound's spiro[3.4]octane core is a key feature that distinguishes it from other heterocyclic compounds. This structural motif is often associated with enhanced binding affinity and selectivity in biological systems, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its potential in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology due to the growing demand for treatments for neurodegenerative diseases.

One of the most searched questions in the context of spirocyclic compounds is their synthetic accessibility. 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride can be synthesized through innovative routes that optimize yield and purity, addressing the industry's need for cost-effective and scalable production methods. Its hydrochloride salt form further enhances its solubility, a critical factor for drug formulation and delivery systems.

From an SEO perspective, terms like "spirocyclic drug candidates 2024" and "oxa-azaspiro compounds in CNS research" are trending in academic and industrial searches. This reflects the growing curiosity about the role of such structures in addressing unmet medical needs. Additionally, the compound's CAS No. 2703778-58-7 is frequently queried in chemical databases, underscoring its relevance in patent literature and regulatory filings.

Another area of interest is the compound's potential in green chemistry applications. With sustainability becoming a priority, researchers are investigating whether 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride can be synthesized using eco-friendly catalysts or solvent-free conditions. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently discussed in scientific forums.

In summary, 7-methyl-5-oxa-2-azaspiro[3.4]octane hydrochloride represents a fascinating intersection of structural innovation and practical utility. Its versatility in drug design, coupled with its alignment with current research trends, positions it as a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the development of next-generation therapeutics.